2-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-3-nitrobenzamide

• IUPAC Name: 2-methyl-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C22H21N5O4/c1-15-18(3-2-4-20(15)27(29)30)22(28)23-17-7-5-16(6-8-17)19-9-10-21(25-24-19)26-11-13-31-14-12-26/h2-10H,11-14H2,1H3,(H,23,28)
• InChI Key: BLTMEBYKBYWIEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCOCC4
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

2-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-3-nitrobenzamide, also known as MPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPP is a small molecule inhibitor that selectively targets a specific protein, making it a valuable tool for studying the biological pathways in which the protein is involved.

Scientific Research Applications

Chemical Synthesis and Intermediate Compounds

2-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)-3-nitrobenzamide is an important compound in chemical synthesis. Studies have shown its utility as an intermediate in the synthesis of various biologically active compounds. For instance, it plays a key role in the synthesis of bis(2,4-diarylimidazol-5-yl) diselenides, which are synthesized from benzylbenzamides, with morpholine acting as a crucial reactant in this process (Atanassov et al., 2002). Moreover, it is a significant intermediate in the synthesis of various small molecule anticancer drugs, highlighting its relevance in medicinal chemistry (Wang et al., 2016).

Role in Medicinal Chemistry

In medicinal chemistry, the compound has been instrumental in the development of drugs targeting specific diseases. For example, derivatives of this compound are explored for their potential as inhibitors of PARP-1 activity, a key target in cancer therapy (Dhami et al., 2009). This underlines the compound's significance in the development of novel therapeutic agents.

Pharmaceutical Applications

In pharmaceutical research, this compound and its derivatives are studied for their potential applications in treating various disorders. For instance, specific crystalline forms of related compounds are claimed for use in treating a range of disorders, including asthma, gastrointestinal diseases, and depression (Norman, 2008). This illustrates the broad spectrum of therapeutic applications associated with this chemical compound.

Antimalarial and Anticonvulsant Properties

Research has also indicated the antimalarial and anticonvulsant properties of compounds related to this compound. These studies contribute to a better understanding of the compound's potential in treating diverse medical conditions (Werbel et al., 1986), (Bailleux et al., 1995).